Cas no 518-34-3 (Tetrandrine)

• Product Name: Tetrandrine
• CAS No: 518-34-3
• MF: C₃₈H₄₂N₂O₆
• MW: 622.749890804291
• MDL: MFCD08689909
• CID: 37957
• PubChem ID: 253661357
• Update Time: 2025-10-14

Tetrandrine Chemical and Physical Properties

Names and Identifiers

• Tetrandrine
• (+)-Tetrandrine
• Berbaman, 6,6',7,12-tetramethoxy-2,2'-dimethyl-, (1beta)-
• D-Tetrandrine
• Tetrandrin
• 6,6',7,12-Tetramethoxy-2,2'-dimethyl-1-beta-berbaman
• (S,S)-(+)-Tetrandrine
• (S.S)-(+)-Tetrandrine
• TETRANDRINE(P)
• TETRANDRINE, (S,S)-(+)-(RG)
• (1β)-6,6',7,12-Tetramethoxy-2,2'-dimethylberbaman
• 6,6',7,12-tetramethoxy-2,2'-dimethyl-berbaman
• Conba
• fanchinine
• hanfangchin A
• Jinake
• sinomeninea
• Trandrine
• [ "" ]
• NSC-77037
• O,O-Dimethylkrukovine
• Sinomenine A
• Phaeanthine
• TETRANDRINE [518-34-3]

• MDL： MFCD08689909
• Inchi： 1S/C38H42N2O6/c1-39-15-13-25-20-32(42-4)34-22-28(25)29(39)17-23-7-10-27(11-8-23)45-33-19-24(9-12-31(33)41-3)18-30-36-26(14-16-40(30)2)21-35(43-5)37(44-6)38(36)46-34/h7-12,19-22,29-30H,13-18H2,1-6H3
• InChI Key： WVTKBKWTSCPRNU-UHFFFAOYSA-N
• SMILES： COC1C2=CC(CC3C4C(=CC(=C(C=4OC4C(OC)=CC5=C(C(N(CC5)C)CC5C=CC(O2)=CC=5)C=4)OC)OC)CCN3C)=CC=1

Computed Properties

• Exact Mass: 622.30400
• Monoisotopic Mass: 622.304
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 46
• Rotatable Bond Count: 4
• Complexity: 979
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.9A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.4
• Molecular Weight: 622.7

Experimental Properties

• Color/Form: Powder
• Density: 1.1528 (rough estimate)
• Melting Point: 221.0 to 225.0 deg-C
• Boiling Point: 710.5°C at 760 mmHg
• Flash Point: 175.8°C
• Refractive Index: 1.5300 (estimate)
• PSA: 61.86000
• LogP: 7.03820
• Merck: 9231
• Specific Rotation: 285 º (c=1, CHCl3)
• λmax: 283(EtOH)(lit.)

Tetrandrine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S24/25
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• RTECS：XE9350000
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignans, neolignans and related compounds
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds
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